Cas no 57735-14-5 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-)
57735-14-5 structure
Product Name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
CAS No:57735-14-5
MF:C14H12N4O
MW:252.271282196045
CID:344400
PubChem ID:385485
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
- 4-anilino-3-phenyl-1H-1,2,4-triazol-5-one
- DTXSID30327676
- 3-Phenyl-4-(phenylamino)-1H-1,2,4-triazol-5(4H)-one
- NSC-676721
- CHEMBL1970830
- NCI60_027196
- 3-Phenyl-4-anilino-4,5(1H)-dihydro-1,2,4-triazole-5-one
- 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one #
- NSC676721
- 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- YYVYJIBWMYCEGR-UHFFFAOYSA-N
- 57735-14-5
-
- Inchi: 1S/C14H12N4O/c19-14-16-15-13(11-7-3-1-4-8-11)18(14)17-12-9-5-2-6-10-12/h1-10,17H,(H,16,19)
- InChI Key: YYVYJIBWMYCEGR-UHFFFAOYSA-N
- SMILES: O=C1NN=C(C2C=CC=CC=2)N1NC1C=CC=CC=1
Computed Properties
- Exact Mass: 252.10126
- Monoisotopic Mass: 252.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- PSA: 56.73
3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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